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Compound of Interest

Compound Name: CPI-637

Cat. No.: B606800

Introduction

CPI-637 is a potent and selective small molecule inhibitor of the bromodomains of the highly
homologous transcriptional coactivators, CREB-binding protein (CBP) and E1A binding protein
p300 (EP300).[1][2][3] These proteins are lysine acetyltransferases that play a crucial role in
regulating gene expression through the acetylation of histones and other transcription factors,
including c-MYC and p53.[3] By binding to the acetyl-lysine binding pockets of CBP and
EP300, CPI-637 disrupts their ability to recognize acetylated histones, thereby modulating
gene transcription.[3] This compound has demonstrated significant anti-proliferative effects in
various cancer cell lines and has also been investigated as a latency-reversing agent for HIV-1
by targeting BRD4 and TIP60 proteins.[4][5]

Quantitative Data Summary

The following table summarizes the reported biochemical and cellular potencies of CPI-637
against its primary targets and its effects in various cell lines.
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Target/Assay Method Value Cell Line Reference
CBP ICs0: 0.03 pM (30
_ TR-FRET - [1][21[5]i6]
(Bromodomain) nM)
BRET (Cellular) ECso0: 0.3 uM - [2]
Isothermal
Titration Kd: 0.031 puM - [3]
Calorimetry
EP300 ICs0: 0.051 pM
_ TR-FRET - [1][2][6]

(Bromodomain) (51 nM)
BRD4 (BD1) TR-FRET ICs0: 11.0 uM - [2]
BRD9 TR-FRET ICs0: 0.73 M - [6]
MYC Expression )

o QuantiGene Plex  ECso: 0.60 uM AMO-1 [1][31[6]
Inhibition
Antiproliferative )

o CellTiter-Glo ICs0: 3.13 uM CWR22Rv1 [2]
Activity
Cell Proliferation

ICs0: 0.65 M LNCaP [5]

Assay

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of CPI-637 and a general workflow
for its application in cell culture experiments.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.selleckchem.com/products/cpi-637.html
https://www.medchemexpress.com/CPI-637.html
https://www.researchgate.net/publication/298426085_Fragment-Based_Discovery_of_a_Selective_and_Cell-Active_Benzodiazepinone_CBPEP300_Bromodomain_Inhibitor_CPI-637
https://www.chemicalprobes.org/cpi-637
https://www.medchemexpress.com/CPI-637.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4867486/
https://www.selleckchem.com/products/cpi-637.html
https://www.medchemexpress.com/CPI-637.html
https://www.chemicalprobes.org/cpi-637
https://www.medchemexpress.com/CPI-637.html
https://www.chemicalprobes.org/cpi-637
https://www.selleckchem.com/products/cpi-637.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4867486/
https://www.chemicalprobes.org/cpi-637
https://www.medchemexpress.com/CPI-637.html
https://www.researchgate.net/publication/298426085_Fragment-Based_Discovery_of_a_Selective_and_Cell-Active_Benzodiazepinone_CBPEP300_Bromodomain_Inhibitor_CPI-637
https://www.benchchem.com/product/b606800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Nucleus

Transcription Factors

Acetylated Histones (e.g., c-MYC)

nteracts with nhibits Bromodomain

CBP/EP300 eEEEs EEeeees

Activates

Target Gene Expression
(e.g., MYC)

Click to download full resolution via product page

Caption: Mechanism of CPI-637 Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CPI-637 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606800#protocol-for-using-cpi-637-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.researchgate.net/publication/298426085_Fragment-Based_Discovery_of_a_Selective_and_Cell-Active_Benzodiazepinone_CBPEP300_Bromodomain_Inhibitor_CPI-637
https://www.chemicalprobes.org/cpi-637
https://www.benchchem.com/product/b606800#protocol-for-using-cpi-637-in-cell-culture
https://www.benchchem.com/product/b606800#protocol-for-using-cpi-637-in-cell-culture
https://www.benchchem.com/product/b606800#protocol-for-using-cpi-637-in-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606800?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

